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Compound of Interest

Compound Name: Lanicemine

Cat. No.: B1674462

For researchers, scientists, and drug development professionals, the responsible handling and
disposal of chemical compounds are paramount to ensuring both laboratory safety and
environmental protection. Lanicemine, a non-selective, voltage-dependent NMDA channel
blocker, requires meticulous disposal procedures due to its potential hazards. This guide
provides essential, immediate safety and logistical information, including operational and
disposal plans, to facilitate the safe management of Lanicemine waste.

Key Hazard Information and Chemical Properties

Lanicemine is classified as harmful if swallowed and is very toxic to aquatic life with long-
lasting effects.[1] Therefore, preventing its release into the environment is a critical aspect of its
handling and disposal.[1] Adherence to standard laboratory personal protective equipment
(PPE), including safety glasses, gloves, and a lab coat, is mandatory when handling this
compound.
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Property

Value

Source

Chemical Name

(aS)-phenyl-2-
pyridineethanamine

[2](3]

Synonyms AZD 6765, AR-R 15896AR [21[3]
Molecular Formula Ci3H1aN:2 [2][4]
Molecular Weight 198.26 g/mol [4115]
Appearance Neat oll [2][4]
CAS Number 153322-05-5 [2114115]

Hazard Class

Acute Toxicity, Oral (Category

4), Acute Aguatic Toxicity

[1]

(Category 1), Chronic Aquatic

Toxicity (Category 1)

P264: Wash skin thoroughly

after handling. P270: Do not

eat, drink or smoke when using

this product. P301 + P312: IF

Precautionary Statements SWALLOWED: Calla P(_DI_SON [1]

CENTER or doctor/physician if

you feel unwell. P330: Rinse

mouth. P273: Avoid release to

the environment. P391: Collect

spillage.

Step-by-Step Disposal Procedure

The fundamental principle for the disposal of Lanicemine is to utilize an approved hazardous
waste disposal facility.[1] Under no circumstances should this material be disposed of down the
drain or in regular municipal trash.[1][6]

o Waste Identification and Segregation:
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o Solid Waste: Collect any unused Lanicemine powder, contaminated PPE (such as gloves
and weighing paper), and any other lab materials that have come into direct contact with
the compound in a dedicated and clearly labeled hazardous waste container.[1]

o Liquid Waste: Solutions containing Lanicemine should also be collected in a designated,
chemically resistant hazardous waste container. Do not mix with other solvent waste
streams unless explicitly permitted by your institution's Environmental Health and Safety
(EHS) department.

o Container Management:

o Use only approved, chemically resistant containers for the collection of Lanicemine
waste.[1]

o Ensure waste containers are securely sealed when not in use to prevent spills and
evaporation.[1]

o Hazardous pharmaceutical waste is typically collected in black containers.[7]
e Labeling:

o All waste containers must be clearly labeled with "Hazardous Waste," the full chemical
name "Lanicemine," and its associated hazards (e.g., "Acutely Toxic," "Aquatic Hazard").

[1]
e Storage:

o Store hazardous waste in a designated, secure area away from incompatible materials.
Follow your institution's guidelines for the temporary storage of hazardous waste.

e Disposal Workflow:

o Consult your institution's Environmental Health and Safety (EHS) department for their
specific protocols on hazardous waste pickup and disposal.[1][8]

o Complete a hazardous waste manifest, accurately detailing the contents of the waste
container, as required by your EHS department.[1][9]
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o Arrange for a scheduled pickup of the hazardous waste by authorized personnel.[1] The
final disposal will likely involve incineration at a licensed medical or hazardous waste
treatment facility.[7][9]

Disposal Workflow Diagram

Institutional Procedure Final Disposal

Lanicemine Waste Generation
qui

(Sold or Liquid)

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Lanicemine.

Experimental Protocols

No experimental protocols for the disposal of Lanicemine are cited, as disposal is a procedural
matter guided by safety and environmental regulations rather than experimental inquiry. The
procedures outlined above are derived from established safety data and general guidelines for
the disposal of hazardous pharmaceutical waste.[1][9][10][11] It is imperative to always consult
and adhere to your institution's specific waste management protocols and local, regional, and
national regulations for hazardous chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://cdn.caymanchem.com/cdn/insert/9002129.pdf
https://cymitquimica.com/products/TR-L173950/153322-05-5/lanicemine/
https://pubchem.ncbi.nlm.nih.gov/compound/Lanicemine
https://www.vlses.com/stay-in-the-know/newsroom/types-of-pharmaceutical-waste/
https://www.stericycle.com/en-us/resource-center/blog/pharmaceutical-waste-medication-disposal
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://www.danielshealth.com/knowledge-center/how-to-dispose-pharmaceutical-waste
https://www.anentawaste.com/knowledge-hub/resources/a-guide-to-the-disposal-of-pharmaceutical-waste/
https://www.sdmedwaste.com/post/pharmaceutical-waste-disposal-regulations
https://www.benchchem.com/product/b1674462#lanicemine-proper-disposal-procedures
https://www.benchchem.com/product/b1674462#lanicemine-proper-disposal-procedures
https://www.benchchem.com/product/b1674462#lanicemine-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1674462?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674462?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674462?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

